Cas no 577-33-3 (Anthrarobin)

Anthrarobin structure
Anthrarobin structure
Product Name:Anthrarobin
CAS No:577-33-3
MF:C14H10O3
MW:226.227404117584
CID:1606251
PubChem ID:11342
Update Time:2025-04-21

Anthrarobin Chemical and Physical Properties

Names and Identifiers

    • Anthracene-1,2,10-triol
    • Anthrarobin
    • Desoxyalizarin
    • 1,2,10-Trihydroxyanthracene
    • Leucoalizarin
    • Leukoalizarin
    • 3,4-Dihydroxyanthranol
    • 1,2,10-Anthratriol
    • 3,4,9-Trihydroxyanthracene
    • EINECS 209-410-6
    • AKOS040746575
    • MFCD00001251
    • CCRIS 5596
    • NSC60015
    • CHEBI:37504
    • CS-0064369
    • ANTHRAROBIN [MI]
    • BRN 3531675
    • BIDD:GT0631
    • DA-59770
    • 1,2,10-ANTHRACENETRIOL
    • SCHEMBL187228
    • 1,10-Anthratriol
    • 1,10-Anthracenetriol
    • 3,4-Dihydroxyanthrol
    • CHEMBL144924
    • Anthrarobin, technical grade, 85%
    • DTXSID20206401
    • HY-114812
    • NS00042906
    • NSC-60015
    • Q27117172
    • 577-33-3
    • UNII-E0T985Y674
    • 3,9,-Trihydroxyanthracene
    • 3,4,9,-Trihydroxyanthracene
    • NSC 60015
    • NSC60015;Leucoalizarin
    • E0T985Y674
    • 4-06-00-07601 (Beilstein Handbook Reference)
    • 3,4-dihydroxy-9-anthrone
    • DTXCID80128892
    • Inchi： 1S/C14H10O3/c15-12-6-5-10-11(14(12)17)7-8-3-1-2-4-9(8)13(10)16/h1-7,15-17H
    • InChI Key： TZIQWQARHPGHIG-UHFFFAOYSA-N
    • SMILES： OC1C2C=CC=CC=2C=C2C(=C(C=CC2=1)O)O

Computed Properties

  • Exact Mass: 226.06300
  • Monoisotopic Mass: 226.062994
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.7
  • Surface Charge: 0
  • Tautomer Count: 127
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.2022 (rough estimate)
  • Melting Point: 218 °C (dec.)(lit.)
  • Boiling Point: 327.84°C (rough estimate)
  • Flash Point: 267°C
  • Refractive Index: 1.5400 (estimate)
  • PSA: 60.69000
  • LogP: 3.10980
  • Merck: 13,693

Anthrarobin Security Information

  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • RTECS：CB1220000
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

Anthrarobin Pricemore >>

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